Cas no 1824072-76-5 (1-(4-Ethynylphenyl)cyclohexanamine)

• Product Name: 1-(4-Ethynylphenyl)cyclohexanamine
• CAS No: 1824072-76-5
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 6424490
• PubChem ID: 122200553
• Update Time: 2025-06-09

1-(4-Ethynylphenyl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethynylphenyl)cyclohexanamine
• Cyclohexanamine, 1-(4-ethynylphenyl)-
• EN300-1857336
• 1824072-76-5
• 1-(4-ETHYNYLPHENYL)CYCLOHEXAN-1-AMINE

• Inchi： 1S/C14H17N/c1-2-12-6-8-13(9-7-12)14(15)10-4-3-5-11-14/h1,6-9H,3-5,10-11,15H2
• InChI Key： OOVQBNWTIUZDJP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C#C)C=C2)(N)CCCCC1

Computed Properties

• Exact Mass: 199.136099547g/mol
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 303.7±35.0 °C(Predicted)
• pka: 9.11±0.70(Predicted)

Additional information on 1-(4-Ethynylphenyl)cyclohexanamine

1-(4-Ethynylphenyl)cyclohexanamine: An Emerging Compound in Chemical and Pharmaceutical Research

1-(4-Ethynylphenyl)cyclohexanamine (CAS No. 1824072-76-5) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound, characterized by its cyclohexane ring and ethynylphenyl substituent, offers a promising platform for the development of new drugs and materials.

The chemical structure of 1-(4-Ethynylphenyl)cyclohexanamine is particularly noteworthy. The cyclohexane ring provides a stable and rigid framework, while the ethynylphenyl group introduces a high degree of reactivity and versatility. This combination allows for a wide range of chemical modifications, making it an attractive candidate for the synthesis of complex molecules with specific biological activities.

In the realm of pharmaceutical research, 1-(4-Ethynylphenyl)cyclohexanamine has shown potential as a lead compound for the development of new therapeutic agents. Recent studies have explored its interactions with various biological targets, including enzymes, receptors, and signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, which are implicated in several diseases such as cancer and neurodegenerative disorders.

The synthetic accessibility of 1-(4-Ethynylphenyl)cyclohexanamine is another key factor contributing to its appeal. Researchers have developed efficient synthetic routes to produce this compound, often utilizing transition-metal-catalyzed reactions such as Sonogashira coupling. These methods not only enhance the yield and purity of the final product but also allow for the facile introduction of various functional groups, thereby expanding its chemical diversity.

In addition to its pharmaceutical applications, 1-(4-Ethynylphenyl)cyclohexanamine has also been investigated for its potential use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). A study published in the Journal of Materials Chemistry C reported that thin films prepared from this compound exhibit excellent charge transport properties, making them promising candidates for next-generation electronic devices.

The safety profile of 1-(4-Ethynylphenyl)cyclohexanamine is another critical aspect that has been thoroughly evaluated. Toxicological studies have shown that this compound exhibits low toxicity and good biocompatibility, which are essential attributes for any molecule intended for pharmaceutical or biomedical applications. These findings provide a strong foundation for further preclinical and clinical evaluations.

In conclusion, 1-(4-Ethynylphenyl)cyclohexanamine (CAS No. 1824072-76-5) represents a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and favorable biological properties make it an attractive candidate for the development of new drugs and materials. As research in this area continues to advance, it is likely that we will see more innovative applications of this compound in the near future.